Cas no 112712-64-8 (Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI))
Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI)
- Dipotassium tris(1,2-benzenediolato-O,O')germanate
- Dipotassium tris(1,2-benzenediolato-O,O/')germanate
- 112712-64-8
- DTXSID70587318
- Dipotassium 2,2'-[2H-1,3,2-benzodioxagermole-2,2-diylbis(oxy)]diphenolate
- dipotassium;2-[[2-(2-oxidophenoxy)-1,3,2-benzodioxagermol-2-yl]oxy]phenolate
- Dipotassium tris(1,2-benzenediolato-O,O')germanate, 97%
-
- MDL: MFCD00274336
- Inchi: 1S/C18H14GeO6.2K/c20-13-7-1-3-9-15(13)22-19(23-16-10-4-2-8-14(16)21)24-17-11-5-6-12-18(17)25-19;;/h1-12,20-21H;;/q;2*+1/p-2
- InChI Key: HGWKPVSAPHGHAV-UHFFFAOYSA-L
- SMILES: [Ge]1(OC2C=CC=CC=2[O-])(OC2C=CC=CC=2[O-])OC2C=CC=CC=2O1.[K+].[K+]
Computed Properties
- Exact Mass: 471.91506
- Monoisotopic Mass: 475.9119788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 83Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 180 °C (dec.) (lit.)
- PSA: 55.38
- Solubility: Not determined
Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302 + H312 + H332
- Warning Statement: P280
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: 36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Safety Term:S36
Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02087-10g |
Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) |
112712-64-8 | 10g |
¥2298.0 | 2021-09-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227927-10 g |
Dipotassium tris(1,2-benzenediolato-O,O')germanate, |
112712-64-8 | 10g |
¥948.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227927-10g |
Dipotassium tris(1,2-benzenediolato-O,O')germanate, |
112712-64-8 | 10g |
¥948.00 | 2023-09-05 |
Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI)
Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI): A Comprehensive Overview
The compound with the CAS number 112712-64-8 and the product name Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) represents a fascinating area of study in the field of inorganic chemistry and its applications. This intricate compound, featuring a complex coordination framework, has garnered significant attention due to its unique structural properties and potential applications in various scientific domains.
In recent years, the exploration of metal complexes with polydentate ligands has opened new avenues in pharmaceuticals, materials science, and catalysis. The specific coordination environment provided by the tris[1,2-benzenediolato(2-)-kO,kO']- ligand system around the germanium center in this compound offers a rich platform for studying electron transfer processes, redox behavior, and interactions with biological molecules. These attributes make it a promising candidate for developing novel materials and therapeutic agents.
The dipotassium counterion in the compound's formula suggests that it is highly soluble in polar solvents, which is a critical factor for its potential applications in solution-based synthesis and functional material design. This solubility profile enhances its utility in various chemical reactions where precise control over reaction conditions is essential. Furthermore, the stability of the complex under different pH conditions and temperatures adds to its versatility as a research tool.
Recent studies have highlighted the role of germanium complexes in biological systems, particularly their interaction with enzymes and nucleic acids. The benzenediolato ligands are known for their ability to chelate metal ions effectively, creating stable complexes that can mimic natural metalloenzymes. This property has led to investigations into their potential as antiviral and anticancer agents. For instance, derivatives of this compound have been explored for their ability to inhibit certain enzymes involved in viral replication, showcasing the therapeutic potential of such metal complexes.
The structural complexity of Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) also makes it an interesting subject for materials science research. The coordination geometry around the germanium center can be tailored by modifying the ligand environment, leading to materials with tailored electronic and optical properties. Such materials are of great interest for applications in optoelectronics, photovoltaics, and catalysis. For example, researchers have been exploring germanium complexes as photocatalysts for water splitting and carbon dioxide reduction, leveraging their unique redox properties.
The synthesis of this compound involves a series of carefully controlled steps to ensure high yield and purity. The use of high-purity starting materials and precise reaction conditions is crucial for achieving the desired coordination environment. Advanced synthetic techniques such as refluxing in inert atmospheres and controlled addition of reagents are often employed to optimize the reaction pathway. The resulting complex is then characterized using a range of spectroscopic methods including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and X-ray diffraction (XRD) to confirm its structure.
In conclusion, the compound Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI) with CAS number 112712-64-8 represents a significant advancement in the field of coordination chemistry. Its unique structural features and versatile properties make it a valuable tool for researchers working on pharmaceuticals, materials science, and catalysis. As our understanding of metal-ligand interactions continues to grow, compounds like this are expected to play an increasingly important role in developing innovative solutions to global challenges.
112712-64-8 (Germanate(2-),tris[1,2-benzenediolato(2-)-kO,kO']-, dipotassium, (OC-6-11)-(9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)